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Compound Name: Tyrosine betaine

Cat. No.: B1253712

Introduction

Tyrosine betaine (N,N,N-trimethyltyrosine) is a quaternary ammonium compound derived from
the amino acid L-tyrosine. As a member of the betaine family, it is presumed to function as an
osmoprotectant, shielding cells from environmental stresses such as high salinity and extreme
temperatures. While glycine betaine is the most extensively studied compound in this class,
recent investigations have unveiled the presence of tyrosine betaine and its derivatives in a
variety of novel biological sources. These findings have opened new avenues for research into
its unique biochemical properties and potential therapeutic applications.

This technical guide provides a comprehensive overview of the isolation, characterization, and
potential biological significance of tyrosine betaine. It is designed for researchers, scientists,
and drug development professionals interested in exploring this promising natural product. The
guide details potential novel sources, provides in-depth experimental protocols, and
summarizes key analytical data.

Novel Sources of Tyrosine Betaine

The exploration for novel natural products has led to the identification of tyrosine betaine and
its derivatives in diverse and often extreme environments. These discoveries suggest a wider
distribution and a more significant ecological role than previously understood.

Table 1: Novel and Potential Sources of Tyrosine Betaine and Its Derivatives
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Specific

Source Category )
Organism(s)
Pseudoceratina
crassa, Verongia

) aerophoba,

Marine Sponges . .
Verongia archeri,
Psammaplysilla

purpurea

Compound
. Reference(s)
Identified
Halogenated N,N,N-
[1]

trimethyl tyrosines

Naucleopsis

ternstroemiiflora,
Plants Naucleopsis
macrophylla, Maquira

coriacea

Maokonine (a tyrosine

[2]

betaine)

| Fungi & Microorganisms | Various Fungi, Bacteria in Cow Dung Vermicompost | Tyrosine

Betaine |[3] |

While quantitative data for tyrosine betaine remains scarce, the concentrations of other well-

studied betaines, such as glycine betaine, in various organisms can provide a useful

benchmark for researchers targeting these compounds.

Table 2: Comparative Concentrations of Glycine Betaine in Various Sources

Specific
Source Category .
Organism(s)

Halochnemum
Halophytes strobilaceum,

Kalidium foliatum

Glycine Betaine
Concentration Reference(s)

(umoll/g dry weight)

High accumulation
observed

0.008-0.014% of dry

) Ascophyllum weight (as y-
Marine Algae ) ) ) [5]
nodosum aminobutyric acid
betaine)
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| Crops | Beta vulgaris (Beet) | 2-5 mg/g in pulp and peel |[6] |

Experimental Protocols: Isolation and Purification

The isolation of tyrosine betaine from complex biological matrices requires a multi-step
approach involving extraction, fractionation, and final purification. The protocol below is a
synthesized methodology based on established techniques for betaines and other marine
natural products.[7][8]

Extraction

» Sample Preparation: Lyophilize (freeze-dry) the biological material (e.g., marine sponge
tissue, plant leaves) to remove water and facilitate efficient extraction. Grind the dried
material into a fine powder.

e Solvent Extraction:

o Perform an exhaustive extraction of the powdered sample with a polar solvent. Methanol
is highly effective for extracting betaines.[7]

o Use a Soxhlet apparatus or repeated maceration with sonication for optimal extraction
efficiency. A typical ratio is 10 mL of methanol per 1 g of dry sample.

o Combine the methanol extracts and evaporate the solvent under reduced pressure using a
rotary evaporator to obtain a crude extract.

Fractionation and Purification

The crude extract contains a complex mixture of metabolites. A combination of
chromatographic techniques is necessary for purification.

e Solid-Phase Extraction (SPE):
o Redissolve the crude extract in water.

o Apply the aqueous solution to a mixed-mode or cation-exchange SPE cartridge. Betaines,
with their permanent positive charge, will be retained on the column.[7]
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o Wash the cartridge with water and then methanol to remove neutral and weakly bound
impurities.

o Elute the betaine fraction using a methanolic ammonia solution (e.g., 5% NHs in
methanol).

o Evaporate the solvent to yield a betaine-enriched fraction.

o Size-Exclusion Chromatography (SEC):

o For further purification, subject the enriched fraction to SEC using a Sephadex LH-20
column.[8]

o Elute with methanol. This step is effective for separating compounds based on their
molecular size and removing high molecular weight contaminants like polysaccharides.

e High-Performance Liquid Chromatography (HPLC):

o

Final purification is achieved using preparative HPLC.

o Column: A C18 reversed-phase column or a Hydrophilic Interaction Liquid
Chromatography (HILIC) column can be used.[6][9]

o Mobile Phase: For reversed-phase, an ion-pairing reagent like sodium hexanesulfonate in
a buffered agueous/acetonitrile mobile phase can be effective.[10] For HILIC, a gradient of
acetonitrile and water with an acidic modifier (e.g., formic acid) is typical.

o Detection: Monitor the elution profile using a UV detector at a low wavelength (around
190-205 nm), as betaines lack a strong chromophore, or an Evaporative Light Scattering
Detector (ELSD).[9][10]

o Collect the fractions corresponding to the tyrosine betaine peak and confirm purity via
analytical HPLC.
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Caption: Experimental workflow for tyrosine betaine isolation and characterization.
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Characterization Protocols

Accurate structural elucidation is critical for confirming the identity of the isolated compound as
tyrosine betaine. A combination of mass spectrometry and nuclear magnetic resonance
spectroscopy is standard practice.

Mass Spectrometry (MS)

e Technique: Electrospray lonization Tandem Mass Spectrometry (ESI-MS/MS) is ideal due to
the pre-charged nature of betaines.[3]

e Analysis Mode: Positive ion mode.

o Expected Molecular lon: The protonated molecule [M+H]* is not typically observed due to
the permanent quaternary ammonium group. The primary ion observed will be the molecular
ion [M]*. For L-tyrosine betaine (C12H17NO3), the expected exact mass is 223.1208.[11]

e Fragmentation: MS/MS analysis will yield characteristic fragment ions. Key fragmentation
pathways include the neutral loss of trimethylamine ((CHs)sN) and losses related to the
carboxyl and phenolic groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Deuterated methanol (CDsOD) or water (D20).

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the different
proton groups.

e 13C NMR: The carbon NMR will confirm the number and type of carbon atoms in the
molecule.

e 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HMBC (Heteronuclear
Multiple Bond Correlation) are essential to confirm the connectivity of the molecule and
definitively assign all proton and carbon signals.

Table 3: Predicted Analytical Data for L-Tyrosine Betaine
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. Expected Rationale /
Technique Parameter .
Observation Reference
Based on the
ESI-MS Molecular lon [M]* m/z 223.1208 molecular formula
C12H17NOs3.[11]
Corresponds to the
loss of the
ESI-MS/MS Key Fragment lon m/z 59 ) ) )
trimethylamine moiety
((CHs)sN)*.[3]
Similar to the methyl
N-methyl protons (- ) ) )
1H NMR Singlet, ~3.2 ppm protons in glycine
N*(CHs)s) )
betaine.[12]
] Adjacent to the chiral
Methylene protons (- Multiplet, ~3.0-3.5 ]
center and aromatic
CH3z-) ppm )
ring.
_ Alpha-proton adjacent
) Multiplet, ~4.0-4.5
Methine proton (-CH-) to the carboxyl and
m
PP guaternary amine.
Characteristic AA'BB'
) Two doublets, ~6.8 system of a para-
Aromatic protons .
and ~7.2 ppm substituted benzene
ring.[13]
N-methyl carbons (- Based on glycine
13C NMR ~54 ppm )
N*(CHs)3) betaine data.[12]
Typical chemical shift
Carboxyl carbon (-
~170 ppm for a carboxylate

COO0")

carbon.[12]

| | Aromatic carbons | ~115-160 ppm | Six distinct signals for the para-substituted aromatic ring.

Biosynthesis and Potential Biological Activity
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While the specific biological roles of tyrosine betaine are still under investigation, its structure
suggests involvement in pathways analogous to those of tyrosine and other betaines.

Biosynthesis Pathway

Tyrosine is a hon-essential amino acid in mammals, synthesized from phenylalanine.[14] The
biosynthesis of tyrosine betaine likely proceeds via the N-methylation of tyrosine, utilizing S-
adenosylmethionine (SAM) as the methyl group donor, a common mechanism for betaine
synthesis in many organisms.[15]
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3x Methyl Donor

N-methyltransferase(s)

S-adenosyl homocysteine
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Caption: Postulated biosynthesis pathway of L-tyrosine betaine from L-phenylalanine.

Hypothetical Signaling and Biological Activity

Given the known anti-inflammatory properties of glycine betaine, it is plausible that tyrosine
betaine exerts similar effects.[16] Glycine betaine is known to inhibit the activation of the
NLRP3 inflammasome and the NF-kB signaling pathway, which are central regulators of
inflammation.[16] Tyrosine itself is a critical component in cellular signaling, acting as a site for
phosphorylation by tyrosine kinases.[17] The unique structure of tyrosine betaine, combining
a betaine moiety with a phenolic ring, suggests it could modulate these pathways, potentially
offering a dual mechanism of action as both an osmoprotectant and an anti-inflammatory
agent.
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Caption: Hypothetical anti-inflammatory mechanism of tyrosine betaine.

Conclusion and Future Directions

Tyrosine betaine is an emerging natural product with significant potential. The identification of
novel sources in marine organisms and terrestrial plants provides a foundation for further
exploration. The protocols outlined in this guide offer a systematic approach for its isolation and
characterization, enabling researchers to obtain pure material for bioactivity screening.
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Future research should focus on:

¢ Quantitative analysis of tyrosine betaine in the identified novel sources to determine yields
and viability for large-scale extraction.

» Bioactivity screening to validate the hypothesized anti-inflammatory, osmoprotective, and
other therapeutic properties.

» Elucidation of specific molecular targets and signaling pathways modulated by tyrosine
betaine.

 Investigation of its biosynthetic pathways in producer organisms, which could pave the way
for metabolic engineering and sustainable production.

The study of tyrosine betaine is a promising frontier in natural product chemistry and drug
discovery, with the potential to yield novel compounds for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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